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Introduction

These application notes provide a comprehensive overview of the application timing for

Glyphosine and, more extensively, its successor Glyphosate, to achieve optimal plant

responses. While Glyphosine was the first chemical ripener for sugarcane registered in the

United States in 1975, it was largely replaced by Glyphosate in 1980.[1] Both are

organophosphorus compounds, with Glyphosate (N-(phosphonomethyl) glycine) being a

derivative of the amino acid glycine.[2][3][4] Due to the prevalence of Glyphosate in current

research and agricultural practices, these notes will focus primarily on Glyphosate as the model

compound for understanding the mechanism of action and optimizing application protocols for

plant growth regulation and herbicidal effects.

The primary mode of action for Glyphosate is the inhibition of the 5-enolpyruvylshikimate-3-

phosphate (EPSP) synthase enzyme, a key component of the shikimate pathway.[2][3][5][6]

This pathway is essential for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine,

and tryptophan) in plants and some microorganisms but is absent in animals, which explains its

low direct toxicity to mammals.[2][3][7] Inhibition of this pathway leads to a halt in protein

synthesis and the production of vital secondary metabolites, ultimately causing plant death

within 4 to 20 days.[2][8]

These notes are intended for researchers, scientists, and professionals in drug development,

providing detailed data, experimental protocols, and pathway visualizations to guide research
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and application.

Mechanism of Action: Inhibition of the Shikimate
Pathway
Glyphosate is a systemic herbicide, meaning it is absorbed through foliage and translocated

throughout the plant, concentrating in meristematic tissues where the shikimate pathway is

most active.[2][5] Its primary target is the enzyme 5-enolpyruvylshikimate-3-phosphate

synthase (EPSPS).[3][5] Glyphosate competitively inhibits the binding of phosphoenolpyruvate

(PEP) to the EPSPS enzyme, blocking the production of EPSP and subsequent synthesis of

aromatic amino acids.[3][5] This disruption causes shikimate to accumulate in plant tissues,

diverting significant energy and carbon away from other essential processes.[3][5] The resulting

deficiency in aromatic amino acids stops protein synthesis and the production of secondary

compounds like lignins, alkaloids, and flavonoids, leading to stunted growth and eventual cell

death.[5][8][9]
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Caption: Glyphosate inhibits the EPSP synthase enzyme in the shikimate pathway.
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Quantitative Data on Application Timing and Plant
Response
The timing of Glyphosate application is critical for achieving the desired outcome, whether for

growth regulation (ripening) or herbicidal action.

Table 1: Glyphosate as a Sugarcane Ripener
When used in smaller quantities, Glyphosate can act as a plant growth regulator, accelerating

the ripening of crops like sugarcane.[2] The application inhibits the growth of the apical

meristem, redirecting energy from vegetative growth to sucrose storage.[1][10]
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Application
Parameter

Value / Range
Observed Plant
Response

Source(s)

Application Rate 0.14 - 0.49 kg ae/ha

Increased sucrose

content, potential

reduction in gross

cane yield.

[1]

Concentration 0.04%

Increased sugar %

cane from 15.10 to

16.30.

[10]

Concentration 0.06% - 0.08%

Suppressed leaf

expansion, reduced

leaf moisture.

[10]

Optimal Timing During active growth

Most effective for

ripening when

conditions are

unfavorable for natural

ripening.

[1]

Harvest Window
3 - 8 weeks post-

application

Sucrose content can

increase by up to 30%

in as few as 3 weeks.

A common harvest

window is 28 to 56

days after treatment.

[1][11]

Efficacy
4% - 12% increase in

TRS*

Increased Theoretical

Recoverable Sucrose

(TRS) in 7 out of 9

cultivars studied.

[11]

Note: Increased TRS was often counterbalanced by lower sugarcane stalk weight.[11]

Table 2: Pre-Plant Application for Weed and Disease
Management
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Applying Glyphosate before planting a crop is a key strategy for managing weeds and certain

soil-borne diseases, such as Rhizoctonia root rot.

Crop
Target
Pathogen

Application
Timing (Days
Before
Planting)

Observed
Plant
Response (in
subsequent
crop)

Source(s)

Barley

Rhizoctonia

solani AG-8 & R.

oryzae

2, 7, 14, 28, 42

Increased shoot

length, increased

length of the first

true leaf,

increased

number of

healthy seminal

roots, and

decreased

disease severity

as the

application

interval

increased.

[12][13]

Barley

Rhizoctonia

solani AG-8 & R.

oryzae

11 - 27 days (for

80% max

response)

Optimal interval

to significantly

reduce disease

severity in the

following crop.

[12][13]

Barley

Rhizoctonia

solani AG-8 & R.

oryzae

13 - 37 days (for

90% max

response)

Optimal interval

to significantly

reduce disease

severity in the

following crop.

[12][13]
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Table 3: Environmental and Temporal Factors
Influencing Efficacy
The effectiveness of foliar-applied Glyphosate is highly dependent on environmental conditions

at and around the time of application.
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Factor
Optimal Condition /
Timing

Rationale Source(s)

Time of Day 9:00 AM - 6:00 PM

Maximizes glyphosate

activity as plants are

actively growing and

photosynthesizing,

which facilitates

absorption and

translocation. Efficacy

can decline with early

morning or evening

applications.

[14][15]

Plant Status Actively Growing

Glyphosate is only

effective on actively

growing plants and is

not effective as a pre-

emergence herbicide.

[3][14]

Rainfall

Minimum 30 minutes

to several hours rain-

free period

Rain can wash the

herbicide off the leaf

surface before it is

absorbed. The

required period

depends on the

weed's susceptibility

and size.

[14][15]

Temperature
Warm (>90°F / 32°C

can enhance)

Higher temperatures

can reduce the

viscosity of the leaf

cuticle, allowing for

easier passage of the

herbicide into the

plant.

[14]

Humidity High High humidity slows

the drying of spray

droplets on the leaf

[14]
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surface, which

lengthens the

absorption time.

Experimental Protocols
Protocol 1: Determining Optimal Ripening Efficacy in
Sugarcane
This protocol outlines a field experiment to assess the optimal application timing and

concentration of Glyphosate for enhancing sucrose content in sugarcane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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